Cas no 4228-88-0 (4,6-dichloro-2-(trifluoromethyl)-1H-benzimidazole)

• Product Name: 4,6-dichloro-2-(trifluoromethyl)-1H-benzimidazole
• CAS No: 4228-88-0
• MF: C₈H₃Cl₂F₃N₂
• MW: 255.024029970169
• CID: 1516850
• PubChem ID: 20211
• Update Time: 2025-04-21

4,6-dichloro-2-(trifluoromethyl)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4,6-dichloro-2-(trifluoromethyl)-1H-benzimidazole
• 1H-Benzimidazole, 4,6-dichloro-2-(trifluoromethyl)-
• 2-(Trifluoromethyl)-5,7-dichloro-1H-benzoimidazole
• SR-01000534829-1
• SCHEMBL8183601
• 4,6-Dichloro-2-(trifluoromethyl)-1H-benzimidazole #
• SR-01000534829
• BENZIMIDAZOLE, 4,6-DICHLORO-2-(TRIFLUOROMETHYL)-
• 4228-88-0
• BRN 0960438
• 4,6-dichloro-2-trifluoromethyl-benzimidazole
• STK765845
• 12M-519S
• AKOS005080699
• DTXSID40195106
• 4,6-dichloro-2-(trifluoromethyl)-1H-1,3-benzodiazole
• 4,6-Dichloro-2-(trifluoromethyl)benzimidazole

• Inchi： 1S/C8H3Cl2F3N2/c9-3-1-4(10)6-5(2-3)14-7(15-6)8(11,12)13/h1-2H,(H,14,15)
• InChI Key： CAFBQHRMRGNHME-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1N=C(C(F)(F)F)N2)Cl

Computed Properties

• Exact Mass: 253.96269
• Monoisotopic Mass: 253.9625380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68